![molecular formula C10H15NO5S B585330 3-[(Methyl-d3)amino]-1-(thiophen-2-yl)propan-1-ol Oxalate CAS No. 1346604-96-3](/img/no-structure.png)
3-[(Methyl-d3)amino]-1-(thiophen-2-yl)propan-1-ol Oxalate
Description
The compound “3-[(Methyl-d3)amino]-1-(thiophen-2-yl)propan-1-ol Oxalate” is a chemical with the CAS Number: 1346604-96-3 . It falls under various categories including amines, aromatics, heterocycles, impurities, stable isotopes, pharmaceutical standards, intermediates, fine chemicals, sulphur and selenium compounds . The molecular formula of this compound is C10H12D3NO5S and it has a molecular weight of 264.31 .
Physical And Chemical Properties Analysis
The compound is a solid at room temperature . The storage temperature is recommended to be between 2-8°C in a sealed, dry environment .Safety and Hazards
The compound has been classified with the signal word “Danger” and is associated with the following hazard statements: H302-H315-H318-H335 . These codes indicate that the compound can be harmful if swallowed, cause skin irritation, cause serious eye damage, and may cause respiratory irritation . Appropriate safety measures should be taken while handling this compound.
properties
CAS RN |
1346604-96-3 |
|---|---|
Product Name |
3-[(Methyl-d3)amino]-1-(thiophen-2-yl)propan-1-ol Oxalate |
Molecular Formula |
C10H15NO5S |
Molecular Weight |
264.31 |
IUPAC Name |
oxalic acid;1-thiophen-2-yl-3-(trideuteriomethylamino)propan-1-ol |
InChI |
InChI=1S/C8H13NOS.C2H2O4/c1-9-5-4-7(10)8-3-2-6-11-8;3-1(4)2(5)6/h2-3,6-7,9-10H,4-5H2,1H3;(H,3,4)(H,5,6)/i1D3; |
InChI Key |
VMAGTTSBAPAUSK-NIIDSAIPSA-N |
SMILES |
CNCCC(C1=CC=CS1)O.C(=O)(C(=O)O)O |
synonyms |
α-[2-[(Methyl-d3)amino]ethyl]-2-thiophenemethanol Ethanedioate; |
Origin of Product |
United States |
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